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Introduction

DDO3711 is a novel small molecule inhibitor of Apoptosis Signal-regulating Kinase 1 (ASK1), a
key component of the mitogen-activated protein kinase (MAPK) signaling cascade. DDO3711
operates through a unique mechanism as a Phosphatase Recruitment Chimera (PHORC). It is
designed by conjugating a small molecule ASK1 inhibitor with a Protein Phosphatase 5 (PP5)
activator via a chemical linker. This bifunctional molecule induces the formation of a ternary
complex between ASK1, DDO3711, and PP5, leading to the specific dephosphorylation of
ASK1 at Threonine 838 (p-ASK1T838) and subsequent inactivation of the kinase.

The ASK1 signaling pathway is a critical mediator of cellular stress responses, including
oxidative stress, endoplasmic reticulum stress, and inflammatory signals. Dysregulation of the
ASK1 pathway has been implicated in the pathogenesis of various diseases, including cancer.
In the context of non-small cell lung cancer (NSCLC), the ASK1 pathway is known to be
involved in promoting cell proliferation, survival, and resistance to therapy. Therefore, the
targeted inhibition of ASK1 presents a promising therapeutic strategy for NSCLC.

These application notes provide a comprehensive overview of the preclinical data for
DDO3711, primarily derived from studies in gastric cancer models, and offer a rationale and
detailed protocols for its investigation in NSCLC research.
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Quantitative Data Summary

The following tables summarize the key quantitative data for DDO3711 from preclinical studies.

Table 1: In Vitro Activity of DDO3711

Parameter Cell Line Value Reference
IC50 (ASK1 Inhibition) - 164.1 nM [1]
IC50 (ASK2 Inhibition) - >20 uM [1]
Anti-proliferative MKNA45 (Gastric

i, 0.5 puM [1]
Activity (IC50) Cancer)
Anti-proliferative GES-1 (Normal

o ) o No effect [1]
Activity (IC50) Gastric Epithelial)
Anti-proliferative HGC-27 (Gastric

o No effect [1]
Activity (1IC50) Cancer)

Table 2: In Vivo Efficacy of DDO3711 in Xenograft Model

Tumor Growth

Animal Model Treatment Dosage o Reference
Inhibition

MKN45
20 mg/kg (IP, o

Xenograft DDO3711 ) Significant [1]
daily)

(Mouse)

MKN45
40 mg/kg (IP, Dose-dependent,

Xenograft DDO3711 ) o [1]
daily) significant

(Mouse)

Signaling Pathways and Experimental Workflows
DDO3711 Mechanism of Action
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Caption: Mechanism of DDO3711 as a PHORC to inactivate ASK1.

Proposed ASK1 Signaling in NSCLC
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ASK1 Signaling in NSCLC
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Caption: Proposed role of the ASK1 signaling pathway in NSCLC.[1][2]

Experimental Workflow: In Vitro Evaluation of DDO3711
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In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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